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Get Quote

Solubility and Formulation Data

The most comprehensive solubility data comes from formulation guidelines for research use. The table

below summarizes the available information on how to dissolve and formulate Metalaxyl-13C6 for

experimental use.

Property
Category

Details Source

Molecular
Properties

Formula: C9(13C6)H21NO4; MW: 285.29 g/mol; LogP: 1.6 [1]

In Vitro
Solubility

May dissolve in DMSO. Other solvents: H2O, Ethanol, DMF. Use minute

amounts to avoid sample loss.

[1]

In Vivo
Formulations

Multiple injection & oral formulations provided. Example: Injection
Formulation 1: DMSO:Tween 80:Saline = 10:5:85. Oral Formulation 1:
Suspend in 0.5% CMC Na.

[1]

Stock Solutions Example: 10 mg dissolved in 1 mL solvent gives ~35.05 mM solution
(depending on solvent and actual solubility).

[1]

Storage and Stability Guidelines
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Proper storage is critical for maintaining the integrity of Metalaxyl-13C6. The following table outlines the

recommended conditions.

Form Temperature
Recommended
Duration

Powder -20°C 3 years [1] [2]

Powder 4°C 2 years [1]

In solvent -80°C 6 months [1] [2]

In solvent -20°C 1 month [1] [2]

Shipping
Condition

Room temperature (Reported stable for a few days during
ordinary shipping) [1]

Experimental Workflow for Handling

The following diagram outlines the key decision points for handling Metalaxyl-13C6 in the laboratory,

based on the provided data:
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Start: Metalaxyl-13C6 Experiment

Determine Required Form

Solid/Powder Form Ready Solution

Storage Decision Prepare Solution

When needed

Short-term (2 years): 4°C Long-term (3 years): -20°C

Use in Experiment

Select Solvent Prepare fresh stock solution Short-term (1 month): -20°C Long-term (6 months): -80°C

Click to download full resolution via product page

Application and Handling Notes

Primary Research Use: Metalaxyl-13C6 is a 13C-labeled stable isotope of the fungicide Metalaxyl.
It is primarily used as a tracer or an internal standard for quantitative analysis using techniques like

NMR, GC-MS, or LC-MS [2].
Handling Precautions: The product is designated "for research use only, not for human use" [1].

Standard laboratory safety practices should be followed.
Formulation Considerations: The provided formulations are starting points. Solubility can vary
between lots, so it is recommended to test a minute amount with the chosen solvent or formulation
before preparing a large batch [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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